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For Researchers, Scientists, and Drug Development Professionals

Introduction
Anhydrous sodium hydrosulfite (Na₂S₂O₄), also known as sodium dithionite, is a powerful

reducing agent with significant applications across various scientific disciplines, including

chemistry, biochemistry, and materials science. Its utility in drug development and organic

synthesis stems from its capacity to reduce a wide range of functional groups. This technical

guide provides a comprehensive overview of the core chemical properties of anhydrous sodium

hydrosulfite, detailed experimental protocols for its analysis, and visual representations of its

key chemical processes to support researchers and scientists in its effective and safe

application.

Core Chemical and Physical Properties
Anhydrous sodium hydrosulfite is a white to grayish crystalline powder with a faint sulfurous

odor.[1][2] It is a salt of dithionous acid and is known for its strong reducing capabilities. The

anhydrous form is notably sensitive to moisture and air, which influences its stability and

handling requirements.[3][4][5]

Quantitative Data Summary
The following tables summarize the key quantitative physical and chemical properties of

anhydrous sodium hydrosulfite.
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Table 1: Physical Properties of Anhydrous Sodium Hydrosulfite

Property Value References

Chemical Formula Na₂S₂O₄ [1]

Molar Mass 174.11 g/mol [3][6][7]

Appearance
White to grayish crystalline

powder
[1][2]

Odor Faint sulfurous odor [1][2]

Density 2.38 g/cm³ [1][2]

Melting Point Decomposes [2]

Solubility in Water 18.2 g/100 mL (at 20 °C) [2]

Solubility in Organic Solvents
Slightly soluble in ethanol and

methanol
[2]

Table 2: Chemical and Safety Properties of Anhydrous Sodium Hydrosulfite

Property Value References

Redox Potential (E⁰' at pH 7) -0.66 V vs. SHE [1][2]

Decomposition in Air > 90 °C [1][2]

Decomposition without Air > 150 °C [1][2]

Autoignition Temperature Classified as self-heating [3]

Flash Point > 100 °C [2][6][7]

Acute Oral Toxicity (LD₅₀, rat) ~2500 mg/kg [8]

Reactivity and Stability
Anhydrous sodium hydrosulfite is a metastable compound that exhibits significant reactivity,

particularly as a reducing agent. Its stability is highly dependent on environmental conditions.
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Decomposition Pathways
The decomposition of anhydrous sodium hydrosulfite proceeds via different pathways

depending on the presence of air (oxygen) and moisture.

In the presence of air and moisture: It readily reacts with oxygen.[2] Above 90°C, it

decomposes to form sodium sulfate (Na₂SO₄) and sulfur dioxide (SO₂).[1][2][9]

2 Na₂S₂O₄ + 2 O₂ → 2 Na₂SO₄ + 2 SO₂

In the absence of air: When heated above 150°C, it decomposes to sodium sulfite (Na₂SO₃),

sodium thiosulfate (Na₂S₂O₃), and sulfur dioxide (SO₂), with trace amounts of sulfur.[1][2][10]

2 Na₂S₂O₄ → Na₂SO₃ + Na₂S₂O₃ + SO₂

In aqueous solution: Solutions of sodium hydrosulfite are unstable and deteriorate over time

through disproportionation to form sodium thiosulfate and sodium bisulfite (NaHSO₃).[1][2]

2 Na₂S₂O₄ + H₂O → Na₂S₂O₃ + 2 NaHSO₃

Decomposition Pathways of Anhydrous Sodium Hydrosulfite.

Reducing Properties
Sodium hydrosulfite is a potent reducing agent, a property attributed to the dithionite anion

(S₂O₄²⁻). In solution, the dithionite anion can dissociate into the sulfur dioxide radical anion

([SO₂]⁻), which is a powerful reductant.[1] It is widely used for the reduction of various organic

functional groups, including nitro compounds, aldehydes, and ketones.[5] The standard

reduction potential of the dithionite/bisulfite couple at pH 7 is -0.66 V, indicating its strong

reducing power.[1][2]

Experimental Protocols
Accurate determination of the purity and stability of anhydrous sodium hydrosulfite is critical for

its effective use in research and development. The following sections provide detailed

methodologies for key experiments.

Assay of Purity by Iodometric Titration
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This method determines the percentage of active sodium hydrosulfite in a sample. The

procedure is based on the reaction of sodium hydrosulfite with formaldehyde to form a stable

adduct, which is then titrated with a standard iodine solution.[11][12]

Principle:

Sodium hydrosulfite reacts with formaldehyde in a neutral or slightly alkaline solution to form

sodium formaldehyde sulfoxylate and sodium formaldehyde bisulfite. The sulfoxylate is then

oxidized by iodine in a quantitative manner. Any sulfites present in the sample are rendered

unreactive towards iodine by formaldehyde.

Reagents and Solutions:

Standard Iodine Solution (0.1 N): Prepare and standardize according to established

procedures.

Neutral Formaldehyde Solution (approx. 20%): Mix 100 mL of formaldehyde (37%) with 100

mL of distilled water. Add a few drops of phenolphthalein indicator and neutralize with 0.1 N

sodium hydroxide solution until a faint pink color persists.

Acetic Acid Solution (20% v/v): Dilute 20 mL of glacial acetic acid with 80 mL of distilled

water.

Starch Indicator Solution (1% w/v): Prepare a paste of 1 g of soluble starch with a small

amount of cold water and add it to 100 mL of boiling water with constant stirring.

Standard Sodium Thiosulfate Solution (0.1 N): (For back-titration, if needed) Prepare and

standardize according to established procedures.

Procedure:

Sample Preparation: Accurately weigh approximately 0.5 g of the anhydrous sodium

hydrosulfite sample into a clean, dry weighing bottle.

Reaction with Formaldehyde: Transfer the weighed sample into a 250 mL Erlenmeyer flask

containing 50 mL of the neutral formaldehyde solution. Swirl the flask gently to dissolve the

sample completely.
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Dilution: Quantitatively transfer the solution to a 100 mL volumetric flask and dilute to the

mark with distilled water. Mix thoroughly.

Titration:

Pipette a 20 mL aliquot of the prepared sample solution into a 250 mL Erlenmeyer flask.

Add 5 mL of the 20% acetic acid solution.

Add 1-2 mL of the starch indicator solution.

Titrate immediately with the standard 0.1 N iodine solution. The endpoint is reached when

the solution turns a permanent deep blue color.

Calculation: The percentage of Na₂S₂O₄ in the sample can be calculated using the following

formula:

% Na₂S₂O₄ = (V_I × N_I × 87.05) / (W_sample × (20/100))

Where:

V_I = Volume of iodine solution used in the titration (mL)

N_I = Normality of the iodine solution (N)

87.05 = Milliequivalent weight of Na₂S₂O₄

W_sample = Weight of the sodium hydrosulfite sample (g)

Workflow for Iodometric Titration Assay of Sodium Hydrosulfite.

Thermal Stability Analysis by Thermogravimetric
Analysis (TGA)
This protocol outlines a general procedure for assessing the thermal stability of anhydrous

sodium hydrosulfite using TGA, which measures changes in mass as a function of temperature.

Principle:
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By heating a sample of sodium hydrosulfite at a controlled rate in a specific atmosphere (e.g.,

inert or oxidative), TGA can identify the temperatures at which decomposition occurs by

detecting mass loss due to the evolution of gaseous products like SO₂.

Apparatus:

Thermogravimetric Analyzer (TGA)

Sample pans (e.g., alumina, platinum)

High-purity nitrogen or air for purge gas

Procedure:

Instrument Calibration: Calibrate the TGA for temperature and mass according to the

manufacturer's instructions.

Sample Preparation: Place a small, accurately weighed amount (typically 5-10 mg) of the

anhydrous sodium hydrosulfite sample into a TGA sample pan.

Experimental Setup:

Place the sample pan in the TGA furnace.

Purge the system with the desired gas (e.g., nitrogen for inert atmosphere, air for oxidative

atmosphere) at a constant flow rate (e.g., 20-50 mL/min).

Set the temperature program:

Initial temperature: Ambient (e.g., 25 °C)

Heating rate: A controlled rate, typically 10 °C/min.

Final temperature: A temperature sufficient to ensure complete decomposition (e.g., 300

°C).

Data Acquisition: Start the TGA run and record the mass loss as a function of temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis:

Plot the TGA curve (mass vs. temperature) and its derivative (DTG curve, rate of mass

loss vs. temperature).

Determine the onset temperature of decomposition from the TGA curve, which indicates

the beginning of significant mass loss.

Identify the peak temperatures on the DTG curve, which correspond to the temperatures

of maximum decomposition rates.

Calculate the percentage of mass loss at each decomposition step to infer the nature of

the evolved gases and the decomposition products.[9]

Safety, Handling, and Storage
Anhydrous sodium hydrosulfite is a reactive and potentially hazardous chemical that requires

careful handling and storage.

Hazards: It is classified as a self-heating substance and may catch fire upon contact with

moisture or air.[3][4] Contact with acids liberates toxic sulfur dioxide gas.[3] It is harmful if

swallowed.[3][4]

Handling: Handle in a well-ventilated area, away from sources of ignition.[3] Avoid creating

dust.[4] Wear appropriate personal protective equipment, including gloves and safety

goggles.[13]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[3][4] It is

sensitive to air and moisture and should be stored under an inert atmosphere if possible.[3]

Keep away from acids, strong oxidizing agents, and water.[3][13]

Conclusion
This technical guide has provided a detailed overview of the essential chemical properties of

anhydrous sodium hydrosulfite. The quantitative data, detailed experimental protocols, and

visual diagrams are intended to equip researchers, scientists, and drug development

professionals with the necessary knowledge for the safe and effective utilization of this versatile
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reducing agent in their work. A thorough understanding of its reactivity, stability, and handling

requirements is paramount to ensure successful and safe experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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